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Compound of Interest

Compound Name: Marsformoxide B

Cat. No.: B15592313

Following a comprehensive investigation into the discovery and history of a compound referred
to as "Marsformoxide B," we must report a significant discrepancy in the available information.
Publicly accessible data reveals two conflicting narratives for a compound with this name.

One narrative, presented in a series of detailed but unverified technical documents, describes
Marsformoxide B as a novel, potent, and selective synthetic inhibitor of specific signaling
pathways (such as NF-kB), with origins attributed to a Martian meteorite. These documents
contain extensive, but explicitly hypothetical, quantitative data, experimental workflows, and
signaling pathway diagrams.

However, a thorough search of chemical databases and peer-reviewed literature has
determined that this narrative is not supported by verifiable scientific evidence and appears to
be fictional.

The scientifically validated information identifies Marsformoxide B (CAS Number: 2111-46-8)
as a naturally occurring triterpenoid. This compound was first isolated and characterized from
the plant Marsdenia formosana. It has also been identified in other plant species, including
Cirsium setosum and Alstonia scholaris.

While Marsformoxide B is a real compound, the public record contains very limited information
regarding its biological activity. There is a notable scarcity of in-depth studies, quantitative data
on efficacy or target inhibition, and detailed experimental protocols specifically for this
compound. The biological activities that are suggested are generally inferred from the activities
of other structurally related triterpenoids isolated from the same plant sources.
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Conclusion

Due to the lack of sufficient, verifiable scientific data in peer-reviewed literature, it is not
possible to construct the requested in-depth technical guide on Marsformoxide B with the
required quantitative data tables, detailed experimental protocols, and specific signaling
pathway diagrams. Creating such a guide would rely on speculation and the fictional
information initially encountered, which would not meet the standards of scientific accuracy.

We can, however, present the factual, albeit limited, information available for the natural
product Marsformoxide B (CAS 2111-46-8).

Factual Summary: Marsformoxide B (CAS 2111-46-
8)
Discovery and History

Marsformoxide B is a triterpenoid natural product. Its structure, along with a related compound
Marsformoxide A, was first elucidated following isolation from the plant Marsdenia formosana
MASAMUNE.[1] Subsequent research has identified it as a constituent of other plants, such as
Cirsium setosum and Alstonia scholaris.[2][3][4][5]

Chemical Properties

A summary of the basic chemical properties for Marsformoxide B is presented below. It is
important to note that experimentally determined physical properties like melting point and
boiling point are not widely reported.[3]

Property Value

CAS Number 2111-46-8
Molecular Formula Cs2H5003
Molecular Weight 482.749 g/mol
Compound Class Triterpenoid

Experimental Protocols
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General Isolation Protocol

Detailed, peer-reviewed protocols for a specific biological assay using Marsformoxide B are
not available. However, a generalized workflow for its isolation from plant material can be
described based on standard phytochemical techniques.[2][3]
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Caption: Generalized workflow for the isolation of Marsformoxide B from plant sources.
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Structure Elucidation

The chemical structure of Marsformoxide B is determined using a combination of standard
spectroscopic methods:

e Mass Spectrometry (MS): Used to determine the molecular weight and confirm the elemental
composition.[2][3]

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H NMR, 13C NMR, 2D-NMR): Used to
determine the carbon skeleton and the precise arrangement of atoms in the molecule.[1]

o Infrared (IR) Spectroscopy: Used to identify the presence of key functional groups.[2]

Biological Activity

Direct and extensive reports on the specific biological activity of purified Marsformoxide B are
lacking in the public scientific literature.[2] Its structural classification as a triterpenoid suggests
it may contribute to the overall pharmacological activities observed in the crude extracts of the
plants from which it is isolated.[2] For instance, triterpenoids from Cirsium setosum have been
noted for their anti-inflammatory properties, and extracts from Alstonia scholaris have shown
cytotoxic effects against cancer cell lines.[2][3] However, attributing these specific activities
directly to Marsformoxide B requires further dedicated study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.medchemexpress.com/marsformoxide-b.html
https://www.benchchem.com/product/b15592313#discovery-and-history-of-marsformoxide-b
https://www.benchchem.com/product/b15592313#discovery-and-history-of-marsformoxide-b
https://www.benchchem.com/product/b15592313#discovery-and-history-of-marsformoxide-b
https://www.benchchem.com/product/b15592313#discovery-and-history-of-marsformoxide-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15592313?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

